Cas no 1335050-09-3 (5-Bromo-2-(fluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(fluoromethyl)pyridine
• CAS No: 1335050-09-3
• MF: C₆H₅BrFN
• MW: 190.01300406456
• CID: 3045912
• Update Time: 2025-11-01

5-Bromo-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(fluoromethyl)pyridine

• Inchi： 1S/C6H5BrFN/c7-5-1-2-6(3-8)9-4-5/h1-2,4H,3H2
• InChI Key： MDPUZNNCAZLLIA-UHFFFAOYSA-N
• SMILES： C1(CF)=NC=C(Br)C=C1

Additional information on 5-Bromo-2-(fluoromethyl)pyridine

Comprehensive Overview of 5-Bromo-2-(fluoromethyl)pyridine (CAS No. 1335050-09-3): Properties, Applications, and Industry Insights

5-Bromo-2-(fluoromethyl)pyridine (CAS No. 1335050-09-3) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a bromine substituent at the 5-position and a fluoromethyl group at the 2-position of the pyridine ring, serves as a versatile building block in organic synthesis. Its molecular formula, C₆H₅BrFN, and molecular weight of 190.01 g/mol make it a valuable intermediate for designing bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has positioned 5-Bromo-2-(fluoromethyl)pyridine as a critical reagent. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity in target molecules, aligning with trends in precision medicine and fragment-based drug design. Researchers frequently search for "fluoromethyl pyridine derivatives" or "halogenated pyridine applications" to explore its potential in kinase inhibitors and PET imaging probes.

From a synthetic perspective, this compound’s bromo-fluoromethyl synergy enables diverse functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig). Such transformations are pivotal for constructing heterocyclic scaffolds, a topic frequently queried in AI-driven retrosynthesis tools. Its stability under acidic conditions further expands utility in high-throughput screening libraries.

Industrial applications of 5-Bromo-2-(fluoromethyl)pyridine extend to crop protection chemicals, where its pyridine core contributes to herbicidal activity. With increasing global focus on sustainable agriculture, queries like "eco-friendly halogenated intermediates" highlight its relevance. Regulatory-compliant synthesis methods are also a hot topic, as evidenced by searches for "green chemistry approaches for pyridine derivatives."

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR for fluorine detection) and HPLC purity analysis. These techniques address common user questions such as "how to validate fluoromethyl compounds" or "QC protocols for brominated heterocycles." Storage recommendations emphasize anhydrous conditions to preserve its reactivity, a detail often overlooked in laboratory workflow optimization discussions.

Emerging studies explore its role in material science, particularly in organic electronics. The electron-withdrawing nature of both substituents makes it a candidate for modifying conductive polymers—a connection rarely highlighted in existing literature but increasingly searched in nanotechnology forums.

In summary, 5-Bromo-2-(fluoromethyl)pyridine (CAS No. 1335050-09-3) bridges multiple scientific domains. Its dual functionality responds to contemporary needs in medicinal chemistry, agrochemical innovation, and advanced materials, making it a compound of enduring interdisciplinary value.